Cas no 148616-91-5 (Octyl b-D-Thiomaltopyranoside)

• Product Name: Octyl b-D-Thiomaltopyranoside
• CAS No: 148616-91-5
• MF: C₂₀H₃₈O₁₀S
• MW: 470.574726581573
• CID: 891088
• PubChem ID: 11684240
• Update Time: 2025-09-24

Octyl b-D-Thiomaltopyranoside Chemical and Physical Properties

Names and Identifiers

• Octyl-β-D-thiomaltopyranoside
• OCTYL B-D-THIOMALTOPYRANOSIDE
• Octyl β-D-1-thiomaltoside
• (2R,3R,4S,5S,6R)-2-[(2R,3S,4R,5R,6S)-4,5-dihydroxy-2-(hydroxymethyl)-6-octylsulfanyloxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• OCTYL THIOMALTOSIDE
• Octyl β-D-1-thiomaltopyranoside
• Octyl 4-O-alpha-D-glucopyranosyl-1-thio-beta-D-glucopyranoside
• DTXSID70470574
• 148616-91-5
• E80235
• HY-W250181
• n-Octyl b-D-thiomaltoside
• OCTYL BETA-D-1-THIOMALTOPYRANOSIDE
• OCTYL BETA-D-THIOMALTOPYRANOSIDE
• beta-D-Glucopyranoside, octyl 4-O-alpha-D-glucopyranosyl-1-thio-
• OCTYLBETA-D-THIOMALTOPYRANOSIDE
• Octyl beta-D-1-thiomaltoside, >=99.0% (TLC)
• CS-0256372
• Octyl-beta-D-thiomaltopyranoside
• Octyl 4-O-a-D-glucopyranosyl-1-thio-b-D-glucopyranoside
• (2R,3R,4S,5S,6R)-2-{[(2R,3S,4R,5R,6S)-4,5-DIHYDROXY-2-(HYDROXYMETHYL)-6-(OCTYLSULFANYL)OXAN-3-YL]OXY}-6-(HYDROXYMETHYL)OXANE-3,4,5-TRIOL
• Octylb-D-thiomaltopyranoside
• Octyl b-D-Thiomaltopyranoside

• MDL： MFCD09750647
• Inchi： 1S/C20H38O10S/c1-2-3-4-5-6-7-8-31-20-17(27)15(25)18(12(10-22)29-20)30-19-16(26)14(24)13(23)11(9-21)28-19/h11-27H,2-10H2,1H3/t11-,12-,13-,14+,15-,16-,17-,18-,19-,20+/m1/s1
• InChI Key： JHBBNAKIOKQRJS-NQXZFOFXSA-N
• SMILES： S(CCCCCCCC)[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)O

Computed Properties

• Exact Mass: 470.21900
• Monoisotopic Mass: 470.21856858g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 12
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 195Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3 (20 ºC 760 Torr),
• PH: 5-8 (1% (w/v) in H2O)
• Solubility: Very slightly soluble (0.47 g/l) (25 º C),
• PSA: 194.60000
• LogP: -1.29580